2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[4-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]piperazin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C21H28FN5O3S/c1-15-21(16(2)27(24-15)17-7-12-31(29,30)14-17)26-10-8-25(9-11-26)13-20(28)23-19-6-4-3-5-18(19)22/h3-6,17H,7-14H2,1-2H3,(H,23,28)
• InChI Key: GFUIKEAOSHCDBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)N3CCN(CC3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H28FN5O3S
• Molecular Weight: 449.5 g/mol

Description

2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H28FN5O3S and its molecular weight is 449.55. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(2-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)piperazin-1-yl)-N-(2-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Occupancy and Pharmacological Effects

Compounds structurally related to piperazines and acetamides are often studied for their receptor binding properties and potential therapeutic effects. For example, the study of a nonpeptide corticotropin-releasing factor 1 (CRF1) antagonist, identified by a different chemical name, explored its in vivo CRF1 receptor occupancy and the correlation with plasma and brain exposure as well as behavioral efficacy in models of anxiety (Li et al., 2003). Such research highlights the importance of understanding the interaction between therapeutic compounds and specific receptors in the brain, which can guide the development of new treatments for mental health conditions.

Metabolism and Disposition in Humans

The study of the metabolism and disposition of therapeutic compounds is crucial for understanding their pharmacokinetics and safety profiles. For instance, research on the orexin 1 and 2 receptor antagonist "SB-649868" detailed its elimination pathways, the presence of metabolites in plasma, and the implications for its use in treating insomnia (Renzulli et al., 2011). Studies like this provide essential data on how drugs are processed in the body, which is relevant for all pharmacological agents, including the compound of interest.